Acid Red 1
Acid Red 1
Acid Red 1, also known as Red 2G, is a synthetic red azo dye used as a food additive. Acid Red 1 can be also used for staining in histology, though rarely, e.g. as a component of Masson's trichrome. Acid Red 1 is potentially carcinogenic because it forms aniline in the body when consumed.
Brand Name:
Vulcanchem
CAS No.:
3734-67-6
VCID:
VC0033405
InChI:
InChI=1S/C18H15N3O8S2.2Na/c1-10(22)19-14-9-13(30(24,25)26)7-11-8-15(31(27,28)29)17(18(23)16(11)14)21-20-12-5-3-2-4-6-12;;/h2-9,23H,1H3,(H,19,22)(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2
SMILES:
CC(=O)NC1=C2C(=CC(=C1)S(=O)(=O)[O-])C=C(C(=C2O)N=NC3=CC=CC=C3)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C₁₈H₁₃N₃NaO₈S₂
Molecular Weight:
509.4 g/mol
Acid Red 1
CAS No.: 3734-67-6
Reference Standards
VCID: VC0033405
Molecular Formula: C₁₈H₁₃N₃NaO₈S₂
Molecular Weight: 509.4 g/mol
CAS No. | 3734-67-6 |
---|---|
Product Name | Acid Red 1 |
Molecular Formula | C₁₈H₁₃N₃NaO₈S₂ |
Molecular Weight | 509.4 g/mol |
IUPAC Name | disodium;5-acetamido-4-hydroxy-3-phenyldiazenylnaphthalene-2,7-disulfonate |
Standard InChI | InChI=1S/C18H15N3O8S2.2Na/c1-10(22)19-14-9-13(30(24,25)26)7-11-8-15(31(27,28)29)17(18(23)16(11)14)21-20-12-5-3-2-4-6-12;;/h2-9,23H,1H3,(H,19,22)(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2 |
Standard InChIKey | WXLFIFHRGFOVCD-UHFFFAOYSA-L |
SMILES | CC(=O)NC1=C2C(=CC(=C1)S(=O)(=O)[O-])C=C(C(=C2O)N=NC3=CC=CC=C3)S(=O)(=O)[O-].[Na+].[Na+] |
Canonical SMILES | CC(=O)NC1=C2C(=CC(=C1)S(=O)(=O)[O-])C=C(C(=C2O)N=NC3=CC=CC=C3)S(=O)(=O)[O-].[Na+].[Na+] |
Description | Acid Red 1, also known as Red 2G, is a synthetic red azo dye used as a food additive. Acid Red 1 can be also used for staining in histology, though rarely, e.g. as a component of Masson's trichrome. Acid Red 1 is potentially carcinogenic because it forms aniline in the body when consumed. |
Synonyms | 1379 Red; Acetyl Red G; Acetyl Red J; Acetyl Rose 2GL; Acid Bright Red; Acid Brilliant Fuchsine 2G; Acid Brilliant Red; Acid Fast Red 3G; Acid Fast Red EG; Acid Fast Red EGG; Acid Geranine 2G; Acid Geranine 2GN; Acid Leather Red KG; Acid Naftol Red G |
Reference | 1. Edwards CN, Combes RD. Studies on the mutagenicity of commercial preparations of the food color Red 2G after purification or oxidation. Mutat Res. 1983 Apr;117(1-2):127-34. DOI: 10.1016/0165-1218(83)90159-3. PMID: 6339904. 2. Edwards CN, Combes RD. Mutagenicity studies of urine and faecal samples from rats treated orally with the food colourings Brown FK and Red 2G. Food Chem Toxicol. 1984 Aug;22(8):593-7. DOI: 10.1016/0278-6915(84)90267-9. PMID: 6381263. |
PubChem Compound | 19522 |
Last Modified | Nov 11 2021 |
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